Cas no 73916-05-9 (Benzoxazole,5-methyl-2-(2-phenylethenyl)-)

• Product name: Benzoxazole,5-methyl-2-(2-phenylethenyl)-
• CAS No: 73916-05-9
• MF: C₁₆H₁₃NO
• MW: 235.28052
• CID: 554914
• PubChem ID: 12675789

Benzoxazole,5-methyl-2-(2-phenylethenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole,5-methyl-2-(2-phenylethenyl)-
• (E)-5-Methyl-2-styrylbenzoxazole
• 5-methyl-2-(2-phenylethenyl)-1,3-benzoxazole
• A837963
• AG-G-93025
• CTK5D8911
• CTK9A3293
• 5-METHYL-2-[(E)-2-PHENYLETHENYL]-1,3-BENZOXAZOLE
• 5-Methyl-2-styrylbenzo[d]oxazole
• Tipepidinehibenzate
• 73916-05-9

• Inchi： InChI=1S/C16H13NO/c1-12-7-9-15-14(11-12)17-16(18-15)10-8-13-5-3-2-4-6-13/h2-11H,1H3/b10-8+
• InChI Key： PUHLHLQBIFRKRD-CSKARUKUSA-N
• SMILES： CC1=CC2=C(C=C1)OC(=N2)C=CC3=CC=CC=C3

Computed Properties

• Exact Mass: 235.10000
• Monoisotopic Mass: 235.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 26A^2

Experimental Properties

• PSA: 26.03000
• LogP: 4.30660